2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dichlorophenyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(3,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C19H12Cl3N5O2/c20-11-1-4-13(5-2-11)27-18-14(8-24-27)19(29)26(10-23-18)9-17(28)25-12-3-6-15(21)16(22)7-12/h1-8,10H,9H2,(H,25,28)
• InChI Key: LHDHBLIVQMWPGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC(=C(C=C4)Cl)Cl)Cl
• Molecular Formula: C19H12Cl3N5O2
• Molecular Weight: 448.7 g/mol

Description

2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C19H12Cl3N5O2 and its molecular weight is 448.69. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

• Synthesis and Antitumor Evaluation : A study involving the synthesis of pyrazolo[3,4-d]pyrimidine derivatives, closely related to the chemical , demonstrated that these compounds had mild to moderate antitumor activity against human breast adenocarcinoma cell lines (El-Morsy, El-Sayed, & Abulkhair, 2017).

Antimicrobial Activity

• Synthesis and Antimicrobial Evaluation : Another study explored the antimicrobial properties of new heterocycles incorporating antipyrine moiety, which shares structural similarities with the chemical , showing that these compounds had antimicrobial properties (Bondock, Rabie, Etman, & Fadda, 2008).

Novel Compound Synthesis

• Synthesis of Novel Isoxazolines and Isoxazoles : Research on the synthesis of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives led to the formation of new isoxazolines and isoxazoles, highlighting the chemical's utility in creating novel compounds with potential applications (Rahmouni et al., 2014).

Anticancer Activity

• Design and Antitumor Evaluation : A study focusing on the design of pyrazolo[3,4-d]pyrimidine derivatives, closely related to the subject chemical, found that these compounds have potent antitumor activity, suggesting potential in cancer treatment (Kandeel, Mohamed, Abd El Hamid, & Negmeldin, 2012).